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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950

An In-depth Technical Guide to C.l. 67000 (Vat Red 10) for Researchers and Drug
Development Professionals

Introduction

C.1. 67000, commercially known as Vat Red 10, is a synthetic organic dye belonging to the
anthraquinone class.[1][2] Its robust chemical structure imparts excellent fastness properties,
making it a staple in the textile industry for dyeing cellulosic fibers such as cotton.[2][3][4]
Beyond its traditional use, the anthraquinone core of Vat Red 10 makes it a molecule of
interest for researchers in materials science and drug development due to the diverse
biological activities exhibited by this class of compounds. This guide provides a comprehensive
overview of the technical details of C.l. 67000, including its synthesis, physicochemical
properties, and relevant biological interactions, tailored for a scientific audience.

Identity and Nomenclature

C.1. 67000 and Vat Red 10 are synonymous, with the former being its designation in the Colour
Index International registry.
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Identifier Value

) 2-(1-amino-9,10-dioxoanthracen-2-yl)anthra[2,3-
Chemical Name _
dJoxazole-5,10-dione

Synonyms Vat Red FBB, Cibanone Red 2B
Colour Index C.l. 67000

CAS Number 2379-79-5

Molecular Formula C29H14N205

Molecular Weight 470.43 g/mol

Physicochemical Properties

Vat Red 10 is a deep red powder that is insoluble in water, ethanol, and acetone. It exhibits
solubility in xylene and tetralin. The compound's color is pH-sensitive; it is yellow in an alkaline
solution of sodium hydroxide and colorless in an acidic solution. In concentrated sulfuric acid, it
appears red and transitions to green upon dilution.

Property Value Reference
Physical State Deep red powder
Water Solubility Insoluble

Soluble in xylene and tetralin;

Organic Solvent Solubility Insoluble in ethanol and
acetone
UV-Vis Amax 530 nm

Synthesis and Manufacturing

The synthesis of Vat Red 10 is a multi-step process involving the condensation of 1-Nitro-2-
anthraquinonecarbonyl chloride and 2-Amino-3-hydroxyanthracene-9,10-dione. This is followed
by the formation of a thiazole ring and subsequent reduction of the nitro group.
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General Manufacturing Process

While detailed, step-by-step laboratory protocols for the synthesis of Vat Red 10 are not readily
available in public literature, the general industrial manufacturing process can be outlined as
follows:

o Condensation: 1-Nitro-2-anthraquinonecarbonyl chloride is reacted with 2-Amino-3-
hydroxyanthracene-9,10-dione in a suitable solvent.

o Cyclization: The resulting intermediate undergoes a cyclization reaction to form the thiazole
ring.

e Reduction: The nitro group on the anthraquinone moiety is reduced to an amino group.
 Purification: The crude product is purified to obtain the final Vat Red 10 dye.

The synthesis of anthraquinone dyes often involves high-boiling point solvents and may require
catalysts. Purification techniques such as crystallization and chromatography are typically
employed to achieve the desired purity.

Logical Flow of Synthesis
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General synthesis pathway of Vat Red 10.

Analytical Characterization
Spectroscopic Analysis
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o UV-Visible Spectroscopy: The UV-Vis spectrum of Vat Red 10 shows a maximum
absorbance (Amax) at 530 nm. This property is utilized in colorimetric analysis and for
monitoring decolorization processes.

 NMR Spectroscopy: While specific *H and 13C NMR data for Vat Red 10 are not widely
published, the general spectral regions for anthraquinone derivatives are known. Aromatic
protons typically resonate in the range of 7.0-9.0 ppm in *H NMR spectra. In 13C NMR, the
carbonyl carbons of the quinone structure are highly deshielded and appear around 180-190
ppm. The aromatic carbons resonate in the region of 110-150 ppm.

Biological Relevance and Potential Applications
Microbial Degradation

Research has shown that Vat Red 10 can be decolorized and degraded by certain
microorganisms, such as Pseudomonas desmolyticum and Galactomyces geotrichum. This
process is of significant interest for the bioremediation of textile effluents. The degradation is an
oxidative process that occurs at an alkaline pH of 9.

A proposed pathway for the microbial degradation of Vat Red 10 involves the initial cleavage of
the molecule, leading to the formation of smaller aromatic compounds. One of the identified
end products of this degradation is 2,6-Di-isopropyl Naphthalene (2,6-DIPN), a compound
known to function as a plant growth factor. This suggests a potential for converting a
recalcitrant dye into a valuable agrochemical.

Proposed Microbial Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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